Cas no 1323305-62-9 (N-3-(1H-imidazol-1-yl)propyl-2-3-(4-methylphenyl)-2-oxoimidazolidin-1-ylacetamide)

N-3-(1H-imidazol-1-yl)propyl-2-3-(4-methylphenyl)-2-oxoimidazolidin-1-ylacetamide structure
1323305-62-9 structure
Product Name:N-3-(1H-imidazol-1-yl)propyl-2-3-(4-methylphenyl)-2-oxoimidazolidin-1-ylacetamide
CAS No:1323305-62-9
MF:C18H23N5O2
MW:341.407523393631
CID:6468603
PubChem ID:49707334
Update Time:2025-07-14

N-3-(1H-imidazol-1-yl)propyl-2-3-(4-methylphenyl)-2-oxoimidazolidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-3-(1H-imidazol-1-yl)propyl-2-3-(4-methylphenyl)-2-oxoimidazolidin-1-ylacetamide
    • N-(3-(1H-imidazol-1-yl)propyl)-2-(2-oxo-3-(p-tolyl)imidazolidin-1-yl)acetamide
    • F5788-0449
    • N-(3-imidazol-1-ylpropyl)-2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetamide
    • VU0520477-1
    • N-[3-(1H-imidazol-1-yl)propyl]-2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetamide
    • CHEMBL5022466
    • 1323305-62-9
    • AKOS024518549
    • Inchi: 1S/C18H23N5O2/c1-15-3-5-16(6-4-15)23-12-11-22(18(23)25)13-17(24)20-7-2-9-21-10-8-19-14-21/h3-6,8,10,14H,2,7,9,11-13H2,1H3,(H,20,24)
    • InChI Key: PWVGHSORLKLRHX-UHFFFAOYSA-N
    • SMILES: O=C1N(C2C=CC(C)=CC=2)CCN1CC(NCCCN1C=NC=C1)=O

Computed Properties

  • Exact Mass: 341.18517499g/mol
  • Monoisotopic Mass: 341.18517499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 70.5Ų

N-3-(1H-imidazol-1-yl)propyl-2-3-(4-methylphenyl)-2-oxoimidazolidin-1-ylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5788-0449-2mg
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